Cas no 1191450-19-7 (Burixafor hydrobromide)

• Product Name: Burixafor hydrobromide
• CAS No: 1191450-19-7
• MF: C₂₇H₅₂BrN₈O₃P
• MW: 647.631345748901
• CID: 4738609
• PubChem ID: 154575080
• Update Time: 2025-10-28

Burixafor hydrobromide Chemical and Physical Properties

Names and Identifiers

• Burixafor HBr
• 2-[4-[6-Amino-2-[[4-[[3-(cyclohexylamino)propylamino]methyl]cyclohexyl]methylamino]pyrimidin-4-yl]pi
• Burixafor hydrobromide
• TG-0054 hydrobromide
• Burixafor (hydrobromide)
• DA-71819
• 1191450-19-7
• G16612
• 2-[4-[6-amino-2-[[4-[[3-(cyclohexylamino)propylamino]methyl]cyclohexyl]methylamino]pyrimidin-4-yl]piperazin-1-yl]ethylphosphonic acid;hydrobromide
• Burixafor hydrobromide (TG-0054 hydrobromide)

• Inchi： 1S/C27H51N8O3P.BrH/c28-25-19-26(35-15-13-34(14-16-35)17-18-39(36,37)38)33-27(32-25)31-21-23-9-7-22(8-10-23)20-29-11-4-12-30-24-5-2-1-3-6-24;/h19,22-24,29-30H,1-18,20-21H2,(H2,36,37,38)(H3,28,31,32,33);1H
• InChI Key： ZXUVXYNBMUFEMK-UHFFFAOYSA-N
• SMILES： Br.P(CCN1CCN(C2=CC(N)=NC(=N2)NCC2CCC(CNCCCNC3CCCCC3)CC2)CC1)(=O)(O)O

Computed Properties

• Exact Mass: 646.30834g/mol
• Monoisotopic Mass: 646.30834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 724
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152

Burixafor hydrobromide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Burixafor hydrobromide

Burixafor Hydrobromide (CAS No. 1191450-19-7): An Overview of a Promising Chemokine Receptor Modulator

Burixafor hydrobromide (CAS No. 1191450-19-7) is a potent and selective chemokine receptor modulator that has garnered significant attention in the fields of immunology and oncology. This compound, also known as PLX4032 or R788, is a small molecule inhibitor of the chemokine receptor CXCR4, which plays a crucial role in various physiological and pathological processes, including immune cell trafficking, cancer metastasis, and stem cell homing.

The CXCR4 receptor is a G protein-coupled receptor (GPCR) that binds to the chemokine stromal cell-derived factor-1 (SDF-1 or CXCL12). Activation of CXCR4 by its ligand leads to a cascade of intracellular signaling events that regulate cell migration, proliferation, and survival. Dysregulation of the CXCR4/CXCL12 axis has been implicated in several diseases, particularly in cancer, where it promotes tumor growth, angiogenesis, and metastasis.

Burixafor hydrobromide acts by competitively inhibiting the binding of CXCL12 to CXCR4, thereby blocking the downstream signaling pathways. This mechanism of action makes it a valuable tool for studying the role of CXCR4 in various biological processes and for developing therapeutic strategies to target diseases associated with its dysregulation.

Recent studies have highlighted the potential of Burixafor hydrobromide in several areas. In oncology, it has shown promise in inhibiting cancer cell migration and invasion, reducing tumor growth, and enhancing the efficacy of other anticancer therapies. For example, a study published in the journal Cancer Research demonstrated that Burixafor hydrobromide significantly reduced the metastatic potential of breast cancer cells by disrupting the CXCR4/CXCL12 axis.

In addition to its anticancer properties, Burixafor hydrobromide has also been investigated for its potential in stem cell mobilization. The ability to mobilize hematopoietic stem cells (HSCs) from bone marrow to peripheral blood is crucial for hematopoietic stem cell transplantation (HSCT). Preclinical studies have shown that Burixafor hydrobromide effectively mobilizes HSCs by blocking the interaction between CXCR4 on HSCs and its ligand CXCL12 in the bone marrow microenvironment.

Furthermore, Burixafor hydrobromide has been explored for its potential in autoimmune diseases. The dysregulation of immune cell trafficking mediated by CXCR4 is a key factor in the pathogenesis of autoimmune disorders such as multiple sclerosis (MS) and rheumatoid arthritis (RA). Preclinical studies have indicated that Burixafor hydrobromide can reduce inflammation and tissue damage in animal models of these diseases by modulating immune cell migration.

The pharmacokinetic properties of Burixafor hydrobromide have also been extensively studied. It exhibits good oral bioavailability and a favorable safety profile, making it suitable for chronic administration. However, like any therapeutic agent, it is important to monitor for potential side effects and drug interactions during clinical trials.

Clinical trials evaluating the safety and efficacy of Burixafor hydrobromide are ongoing. Phase I and II trials have shown promising results in terms of safety and preliminary efficacy in various indications. For instance, a Phase II trial conducted in patients with relapsed or refractory chronic lymphocytic leukemia (CLL) demonstrated that Burixafor hydrobromide was well-tolerated and showed clinical activity.

In conclusion, Burixafor hydrobromide (CAS No. 1191450-19-7) represents a promising therapeutic candidate with broad applications in oncology, stem cell biology, and autoimmune diseases. Its ability to modulate the CXCR4/CXCL12 axis offers new opportunities for developing targeted therapies that address unmet medical needs. As research continues to advance our understanding of this compound's mechanisms and potential applications, it is likely to play an increasingly important role in clinical practice.